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Compound of Interest

Compound Name: Methyl 6-bromopicolinate

Cat. No.: B1355233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

methyl 6-bromopicolinate (CAS No: 26218-75-7), a crucial heterocyclic intermediate in

organic synthesis. The document details its melting and boiling points, the experimental

methodologies for their determination, and a summary of its synthesis.

Core Physical Properties
Methyl 6-bromopicolinate is an off-white solid at room temperature. Its physical

characteristics are critical for its application in various chemical reactions, particularly in the

synthesis of pharmaceuticals and agrochemicals. The precise melting and boiling points are

key indicators of its purity.

Data Presentation: Physical Properties of Methyl 6-Bromopicolinate

The essential physical data for methyl 6-bromopicolinate are summarized in the table below

for ease of reference and comparison.

Physical Property Value Conditions

Melting Point 92-96 °C Literature Value

Boiling Point 289.739 °C At 760 mmHg
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Experimental Protocols
Accurate determination of physical properties is fundamental in chemical analysis. The

following sections describe the standard methodologies for measuring the melting and boiling

points of organic solids like methyl 6-bromopicolinate.

2.1. Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state. For a pure substance, this occurs over a narrow range. The capillary method is a

common and reliable technique for this measurement.

Protocol:

Sample Preparation: A small amount of finely powdered, dry methyl 6-bromopicolinate is

packed into a capillary tube, sealed at one end, to a height of 1-2 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.

Heating: The thermometer and capillary assembly are placed in a heating bath (e.g., a Thiele

tube filled with mineral oil or an aluminum block).

Observation: The sample is heated slowly and evenly. The temperature at which the first

drop of liquid appears is recorded as the start of the melting range.

Final Reading: The temperature at which the entire sample becomes a clear liquid is

recorded as the end of the melting range.

Logical Relationship: Physical State Transitions

The following diagram illustrates the relationship between temperature and the physical state of

a substance, highlighting the melting and boiling points as critical transition temperatures.

State Transitions vs. Temperature

Solid State
(e.g., Methyl 6-bromopicolinate at RT)

Liquid State Gaseous State

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1355233?utm_src=pdf-body
https://www.benchchem.com/product/b1355233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: State transitions of a substance with increasing temperature.

2.2. Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. For solids with high boiling points like methyl 6-bromopicolinate, the Thiele tube

method is advantageous as it requires only a small amount of sample.[1]

Protocol:

Sample Preparation: A few milliliters of the molten compound (or a solution in a high-boiling

solvent) are placed in a small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the liquid with the open

end down.

Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is heated

in a Thiele tube containing a high-boiling liquid (e.g., paraffin oil).[2]

Heating and Observation: The apparatus is heated gently. As the temperature rises, air

trapped in the capillary tube will bubble out. Heating is continued until a continuous and rapid

stream of bubbles emerges from the capillary tip.[1]

Temperature Reading: The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.[1][2][3]

Synthesis Workflow
Methyl 6-bromopicolinate is synthesized via the esterification of 6-bromopicolinic acid. This

reaction is a fundamental process in organic chemistry, typically catalyzed by a strong acid.

A general procedure involves dissolving 6-bromopicolinic acid in methanol with a catalytic

amount of concentrated sulfuric or hydrochloric acid and heating the mixture to reflux for

several hours.[4] The subsequent workup involves neutralization, extraction with an organic

solvent, and purification to yield the final product.[4]
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Experimental Workflow: Synthesis of Methyl 6-Bromopicolinate

The diagram below outlines the key steps in the laboratory synthesis of methyl 6-
bromopicolinate.

Start:
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End Product:
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Caption: Synthesis workflow for methyl 6-bromopicolinate.

As a versatile biochemical reagent, methyl 6-bromopicolinate serves as a key building block

for more complex molecules in life science research and development.[5] Its utility in

substitution and cross-coupling reactions makes it an invaluable intermediate in the synthesis

of novel compounds.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1355233#methyl-6-bromopicolinate-physical-
properties-melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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